![molecular formula C24H34N6O3 B021354 Theophylline, 7-(2-hydroxy-3-(4-(p-isopropylbenzyl)-1-piperazinyl)propyl)- CAS No. 19976-95-5](/img/structure/B21354.png)
Theophylline, 7-(2-hydroxy-3-(4-(p-isopropylbenzyl)-1-piperazinyl)propyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Theophylline, 7-(2-hydroxy-3-(4-(p-isopropylbenzyl)-1-piperazinyl)propyl)- is a xanthine derivative that has been widely used in the treatment of respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). It is known to have a bronchodilating effect which helps to relax the smooth muscles of the airways, making breathing easier. In addition to its clinical applications, theophylline has also been extensively studied in the field of scientific research due to its unique pharmacological properties.
Mechanism of Action
Theophylline works by inhibiting the enzyme phosphodiesterase, which is responsible for breaking down cyclic adenosine monophosphate (cAMP) in the body. By inhibiting this enzyme, theophylline increases the levels of cAMP, which in turn leads to the relaxation of smooth muscle and the dilation of blood vessels. Theophylline also has effects on calcium channels and adenosine receptors, which may contribute to its pharmacological effects.
Biochemical and Physiological Effects:
Theophylline has a number of biochemical and physiological effects on the body. It has been shown to increase the levels of certain neurotransmitters, such as dopamine and norepinephrine, which can lead to increased alertness and arousal. Theophylline also has effects on the cardiovascular system, including its ability to increase the heart rate and dilate blood vessels. In addition, theophylline has anti-inflammatory and immunomodulatory effects, which may make it useful in the treatment of conditions such as inflammatory bowel disease and rheumatoid arthritis.
Advantages and Limitations for Lab Experiments
Theophylline has a number of advantages and limitations for use in lab experiments. One advantage is its well-established pharmacological profile, which makes it a useful tool for studying the effects of phosphodiesterase inhibition and cAMP signaling. Theophylline is also relatively inexpensive and easy to obtain, making it accessible to researchers with limited resources. However, theophylline has a narrow therapeutic window, meaning that it can be toxic at high doses. This can make it challenging to design experiments that use theophylline without risking toxicity.
Future Directions
There are a number of potential future directions for research on theophylline. One area of interest is the development of new derivatives of theophylline that have improved pharmacological properties, such as increased potency or selectivity for certain targets. Another area of interest is the use of theophylline in combination with other drugs, such as bronchodilators or anti-inflammatory agents, to enhance their therapeutic effects. Finally, there is potential for theophylline to be used in the treatment of conditions beyond respiratory diseases, such as neurological disorders or autoimmune diseases.
Synthesis Methods
Theophylline can be synthesized through a number of different methods, including the direct reaction of theophylline-7-acetic acid with p-isopropylbenzylamine, or through the reaction of 7-bromotheophylline with p-isopropylbenzylamine. The synthesis process involves the use of various reagents and solvents, and requires careful control of reaction conditions to ensure high yields and purity of the final product.
Scientific Research Applications
Theophylline has been extensively studied in the field of scientific research due to its unique pharmacological properties. It has been shown to have a wide range of effects on the body, including its ability to stimulate the central nervous system, increase the heart rate, and relax smooth muscle. Theophylline has also been shown to have anti-inflammatory and immunomodulatory effects, making it a potentially useful therapeutic agent for a range of conditions.
properties
CAS RN |
19976-95-5 |
---|---|
Molecular Formula |
C24H34N6O3 |
Molecular Weight |
454.6 g/mol |
IUPAC Name |
7-[2-hydroxy-3-[4-[(4-propan-2-ylphenyl)methyl]piperazin-1-yl]propyl]-1,3-dimethylpurine-2,6-dione |
InChI |
InChI=1S/C24H34N6O3/c1-17(2)19-7-5-18(6-8-19)13-28-9-11-29(12-10-28)14-20(31)15-30-16-25-22-21(30)23(32)27(4)24(33)26(22)3/h5-8,16-17,20,31H,9-15H2,1-4H3 |
InChI Key |
WCZHUTAWPZQKSD-UHFFFAOYSA-N |
SMILES |
CC(C)C1=CC=C(C=C1)CN2CCN(CC2)CC(CN3C=NC4=C3C(=O)N(C(=O)N4C)C)O |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)CN2CCN(CC2)CC(CN3C=NC4=C3C(=O)N(C(=O)N4C)C)O |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.